Cas no 721912-42-1 ({[2-(Methoxycarbonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)

• Product Name: {[2-(Methoxycarbonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• CAS No: 721912-42-1
• MF: C₁₆H₁₃ClN₂O₅
• MW: 348.73782324791
• CID: 6098727
• PubChem ID: 2380091
• Update Time: 2025-07-19

{[2-(Methoxycarbonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS025265309
• Z19818850
• {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• 721912-42-1
• [2-(2-methoxycarbonylanilino)-2-oxoethyl] 2-chloropyridine-3-carboxylate
• EN300-26592842
• Oprea1_638668
• {[2-(Methoxycarbonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C16H13ClN2O5/c1-23-15(21)10-5-2-3-7-12(10)19-13(20)9-24-16(22)11-6-4-8-18-14(11)17/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： PBHMYDBAPPTVLV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(NC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 348.0512992g/mol
• Monoisotopic Mass: 348.0512992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.6Ų

Additional information on {[2-(Methoxycarbonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

Research Brief on {[2-(Methoxycarbonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS: 721912-42-1)

The compound {[2-(Methoxycarbonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS: 721912-42-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API). Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable scientific interest.

Recent literature highlights the synthetic pathways for 721912-42-1, emphasizing its role as a versatile building block in medicinal chemistry. Researchers have developed optimized protocols for its preparation, ensuring high yield and purity, which are critical for subsequent biological evaluations. The compound's structural motif, combining a chloropyridine core with a carbamoyl methyl ester, suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have explored the pharmacological properties of 721912-42-1. Preliminary data indicate that this compound exhibits moderate inhibitory activity against specific kinases and proteases, which are often implicated in disease progression. For instance, one study demonstrated its ability to modulate the activity of a key enzyme in the NF-κB pathway, suggesting potential anti-inflammatory applications. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its therapeutic efficacy.

Another area of interest is the compound's potential as a prodrug or a precursor for more potent derivatives. Structural modifications of 721912-42-1 have been explored to enhance its bioavailability and target specificity. For example, researchers have investigated the introduction of substituents on the pyridine ring or the carbamoyl group to improve its pharmacokinetic profile. These efforts aim to address challenges such as metabolic stability and tissue penetration, which are critical for clinical translation.

Despite these promising findings, challenges remain in the development of 721912-42-1 as a therapeutic agent. Issues such as off-target effects, toxicity, and formulation stability need to be thoroughly addressed. Recent publications have also highlighted the need for comprehensive toxicological studies to ensure the compound's safety profile. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward preclinical and clinical stages.

In conclusion, {[2-(Methoxycarbonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS: 721912-42-1) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future research should focus on optimizing its properties, understanding its mechanisms, and evaluating its efficacy in relevant disease models. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in pharmaceutical sciences.